2-(1-Imidazolyl)-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine

• Molecular Formula: C17H19N7O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-imidazol-1-yl-N-methyl-6-morpholin-4-yl-N-phenyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C17H19N7O/c1-22(14-5-3-2-4-6-14)15-19-16(23-9-11-25-12-10-23)21-17(20-15)24-8-7-18-13-24/h2-8,13H,9-12H2,1H3
• InChI Key: DXDWMHWXDNCXQB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=NC(=NC(=N2)N3CCOCC3)N4C=CN=C4

Description

2-(1-Imidazolyl)-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine is a useful research compound. Its molecular formula is C17H19N7O and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The obtained 2-chloro-4-(N-methyl-N-phenylamino)-6-morpholino-1,3,5-triazine (135 mg, 0.457 mmol) was dissolved in DMF (5 ml), added with sodium hydroxide (19.2 mg, 0.480 mmol) and imidazole (32.7 mg, 0.480 mmol) and stirred at 110° C.-120° C. for 5 hours. After allowing to cool to room temperature, the solvent was removed under reduced pressure. The residue was added with ethyl acetate and water, and then shaken for mixing. The organic layer was separated from the mixture, washed with water and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure and the residue was purified by silica gel column chromatography, using dichloromethane and methanol (20:1) as eluant, to obtain 71.3 mg (yield: 52.8%) of the titled compound as colorless crystals.